Cas no 1247895-51-7 ([3-(Propan-2-yloxy)phenyl]methanesulfonamide)

• Product Name: [3-(Propan-2-yloxy)phenyl]methanesulfonamide
• CAS No: 1247895-51-7
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 5282440
• PubChem ID: 115000805
• Update Time: 2025-05-19

[3-(Propan-2-yloxy)phenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1247895-51-7
• EN300-679643
• [3-(propan-2-yloxy)phenyl]methanesulfonamide
• [3-(Propan-2-yloxy)phenyl]methanesulfonamide

• Inchi： 1S/C10H15NO3S/c1-8(2)14-10-5-3-4-9(6-10)7-15(11,12)13/h3-6,8H,7H2,1-2H3,(H2,11,12,13)
• InChI Key： CJUKFNGGTISDTD-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)OC(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.8Ų

Additional information on [3-(Propan-2-yloxy)phenyl]methanesulfonamide

Introduction to [3-(Propan-2-yloxy)phenyl]methanesulfonamide (CAS No. 1247895-51-7)

[3-(Propan-2-yloxy)phenyl]methanesulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1247895-51-7, belongs to a class of molecules known for their diverse biological activities. The structural features of this compound, particularly the presence of a propan-2-yloxy group and a methanesulfonamide moiety, make it a promising candidate for further investigation in drug discovery.

The chemical structure of [3-(Propan-2-yloxy)phenyl]methanesulfonamide consists of a phenyl ring substituted with a propan-2-yloxy group at the 3-position, linked to a methanesulfonamide group. This arrangement confers unique electronic and steric properties to the molecule, which can be exploited in the design of novel therapeutic agents. The methanesulfonamide group is known for its ability to enhance binding affinity and selectivity, making it a valuable component in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the propan-2-yloxy moiety. This group has been shown to modulate various biological pathways, including those involved in inflammation, pain perception, and neurotransmitter signaling. The incorporation of this moiety into [3-(Propan-2-yloxy)phenyl]methanesulfonamide suggests that it may exhibit similar effects, although further research is needed to fully elucidate its mechanisms of action.

One of the most exciting areas of research involving [3-(Propan-2-yloxy)phenyl]methanesulfonamide is its potential application in the treatment of neurological disorders. Studies have indicated that compounds with structural similarities to this molecule may interact with specific neurotransmitter receptors, potentially leading to therapeutic benefits. For instance, preliminary investigations have suggested that derivatives of this compound could modulate the activity of serotonin receptors, which are implicated in conditions such as depression and anxiety.

The methanesulfonamide group in [3-(Propan-2-yloxy)phenyl]methanesulfonamide also contributes to its potential as a pharmacological agent. This functional group has been widely used in the development of drugs due to its ability to form stable interactions with biological targets. In particular, methanesulfonamides have been shown to enhance the solubility and bioavailability of active pharmaceutical ingredients (APIs), which can be crucial for drug formulation and delivery.

Recent advances in computational chemistry have enabled researchers to more effectively predict the biological activity of molecules like [3-(Propan-2-yloxy)phenyl]methanesulfonamide. By utilizing sophisticated algorithms and machine learning models, scientists can identify potential binding sites and predict how a compound might interact with biological targets. These computational approaches have accelerated the drug discovery process and have led to the identification of several promising candidates for further experimental validation.

In addition to its potential applications in neurological disorders, [3-(Propan-2-yloxy)phenyl]methanesulfonamide may also have utility in other therapeutic areas. For example, its structural features suggest that it could interact with enzymes involved in metabolic pathways, potentially leading to new treatments for metabolic diseases such as diabetes and obesity. Furthermore, the compound's ability to modulate inflammatory responses makes it a candidate for developing anti-inflammatory agents.

The synthesis of [3-(Propan-2-yloxy)phenyl]methanesulfonamide presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. Techniques such as palladium-catalyzed cross-coupling reactions have enabled researchers to efficiently construct the phenyl ring substitution pattern required for this molecule. Additionally, advances in green chemistry have led to more sustainable synthetic routes, reducing waste and improving overall efficiency.

Evaluation of [3-(Propan-2-yloxy)phenyl]methanesulfonamide's efficacy and safety will be crucial for determining its potential as a therapeutic agent. Preclinical studies are currently underway to assess its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies will provide valuable insights into how the compound behaves within the body and will help identify any potential toxicities or side effects.

The development of novel pharmaceuticals is an iterative process that requires collaboration between chemists, biologists, and clinicians. [3-(Propan-2-yloxy)phenyl]methanesulfonamide represents an exciting example of how interdisciplinary research can lead to innovative treatments for human diseases. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.